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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tfllr-NH2, as a trifluoroacetate (tfa) salt, is a synthetic peptide that acts as a selective agonist

for the Protease-Activated Receptor 1 (PAR1).[1][2][3][4][5] It is a valuable tool in research,

particularly in studies involving platelet activation, neurogenic inflammation, and cancer cell

signaling.[1][4][6] Proper preparation of a stock solution is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Tfllr-NH2(tfa) stock solutions.

It is important to note that the trifluoroacetate salt can impact cellular experiments, and its

effects should be considered in experimental design.[1]

Physicochemical and Solubility Data
Accurate quantitative data is essential for preparing precise concentrations of Tfllr-NH2(tfa).
The following table summarizes the key properties of this peptide.
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Property Value Source

Molecular Formula C33H54F3N9O8 [7][8]

Molecular Weight 761.83 g/mol [7][8][9]

Appearance White to off-white solid [7][8]

Purity Typically >95% - ≥98% [1][6][10]

The solubility of Tfllr-NH2(tfa) can vary depending on the solvent. It is crucial to select a

solvent that is compatible with the intended downstream application.

Solvent Solubility Notes Source

DMSO
Up to 100 mg/mL

(131.26 mM)

Requires sonication.

Use freshly opened,

hygroscopic DMSO

for best results.

[6][7]

Water
Up to 100 mg/mL

(131.26 mM)

Requires sonication.

For cell culture, filter-

sterilize after dilution.

[7]

PBS (pH 7.2)
3 mg/mL to 33.33

mg/mL
[6][7]

DMF 5 mg/mL [6]

Ethanol 0.5 mg/mL [6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tfllr-NH2(tfa) in Dimethyl

Sulfoxide (DMSO).

Materials:
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Tfllr-NH2(tfa) peptide powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator

Procedure:

Acclimatization: Before opening, allow the vial of lyophilized Tfllr-NH2(tfa) to equilibrate to

room temperature for at least 20 minutes. This prevents condensation from forming on the

peptide.

Mass Calculation: To prepare a 10 mM stock solution, you will need to dissolve a specific

mass of the peptide in a calculated volume of DMSO. Use the following formula: Mass (mg)

= Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 761.83 g/mol / 1000 = 7.62 mg

Reconstitution: a. Carefully weigh out the calculated mass of the Tfllr-NH2(tfa) peptide and

place it in a sterile microcentrifuge tube. b. Add the corresponding volume of sterile DMSO to

the tube. c. Vortex the tube for 10-20 seconds to begin dissolving the peptide.

Sonication: To ensure complete dissolution, sonicate the solution in a water bath for 10-15

minutes.[7] The solution should become clear. If precipitation is observed, gentle warming

and further sonication may be required.[7]

Aliquoting and Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw

cycles which can degrade the peptide. b. Store the aliquots at -80°C for long-term storage

(up to 6 months) or at -20°C for short-term storage (up to 1 month).[7]
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Preparation

Storage

Equilibrate peptide vial to room temperature

Weigh the required mass of Tfllr-NH2(tfa)

Prevents condensation

Add the calculated volume of DMSO

Vortex to mix

Sonicate until fully dissolved

Aids dissolution

Aliquot into single-use volumes

Ensures homogeneity

Store at -20°C (short-term) or -80°C (long-term)

Avoids freeze-thaw cycles

Click to download full resolution via product page

Caption: Simplified signaling pathway of PAR1 activation by Tfllr-NH2.
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Cautions and Best Practices
Hygroscopic Nature: Tfllr-NH2(tfa) powder can be hygroscopic. Store it in a desiccator and

minimize its exposure to atmospheric moisture.

Solvent Purity: Always use high-purity, anhydrous solvents to prevent peptide degradation.

Fresh Solutions: For sensitive cell-based assays, it is recommended to prepare fresh

dilutions from the stock solution on the day of the experiment. Some sources suggest that

aqueous solutions are unstable and should not be stored for more than a day. [9][11]*

Control Experiments: When using Tfllr-NH2(tfa) in biological assays, it is advisable to

include a vehicle control (the solvent used to dissolve the peptide) to account for any effects

of the solvent itself.

Filter Sterilization: For applications requiring sterile conditions, such as cell culture, the final

working solution should be sterilized by passing it through a 0.22 µm filter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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